Cas no 2171621-79-5 (tert-butyl 6-amino-6-(2-hydroxypropan-2-yl)-2-azabicyclo2.2.2octane-2-carboxylate)
tert-butyl 6-amino-6-(2-hydroxypropan-2-yl)-2-azabicyclo2.2.2octane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 6-amino-6-(2-hydroxypropan-2-yl)-2-azabicyclo2.2.2octane-2-carboxylate
- 2171621-79-5
- tert-butyl 6-amino-6-(2-hydroxypropan-2-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate
- EN300-1645962
-
- Inchi: 1S/C15H28N2O3/c1-13(2,3)20-12(18)17-9-10-6-7-11(17)15(16,8-10)14(4,5)19/h10-11,19H,6-9,16H2,1-5H3
- InChI Key: SZHSLMVCUZKMPC-UHFFFAOYSA-N
- SMILES: OC(C)(C)C1(CC2CN(C(=O)OC(C)(C)C)C1CC2)N
Computed Properties
- Exact Mass: 284.20999276g/mol
- Monoisotopic Mass: 284.20999276g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 75.8Ų
tert-butyl 6-amino-6-(2-hydroxypropan-2-yl)-2-azabicyclo2.2.2octane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1645962-0.05g |
tert-butyl 6-amino-6-(2-hydroxypropan-2-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate |
2171621-79-5 | 0.05g |
$1261.0 | 2023-06-04 | ||
| Enamine | EN300-1645962-0.1g |
tert-butyl 6-amino-6-(2-hydroxypropan-2-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate |
2171621-79-5 | 0.1g |
$1320.0 | 2023-06-04 | ||
| Enamine | EN300-1645962-0.25g |
tert-butyl 6-amino-6-(2-hydroxypropan-2-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate |
2171621-79-5 | 0.25g |
$1381.0 | 2023-06-04 | ||
| Enamine | EN300-1645962-0.5g |
tert-butyl 6-amino-6-(2-hydroxypropan-2-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate |
2171621-79-5 | 0.5g |
$1440.0 | 2023-06-04 | ||
| Enamine | EN300-1645962-1.0g |
tert-butyl 6-amino-6-(2-hydroxypropan-2-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate |
2171621-79-5 | 1g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1645962-2.5g |
tert-butyl 6-amino-6-(2-hydroxypropan-2-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate |
2171621-79-5 | 2.5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1645962-5.0g |
tert-butyl 6-amino-6-(2-hydroxypropan-2-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate |
2171621-79-5 | 5g |
$4349.0 | 2023-06-04 | ||
| Enamine | EN300-1645962-10.0g |
tert-butyl 6-amino-6-(2-hydroxypropan-2-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate |
2171621-79-5 | 10g |
$6450.0 | 2023-06-04 | ||
| Enamine | EN300-1645962-50mg |
tert-butyl 6-amino-6-(2-hydroxypropan-2-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate |
2171621-79-5 | 50mg |
$1261.0 | 2023-09-22 | ||
| Enamine | EN300-1645962-100mg |
tert-butyl 6-amino-6-(2-hydroxypropan-2-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate |
2171621-79-5 | 100mg |
$1320.0 | 2023-09-22 |
tert-butyl 6-amino-6-(2-hydroxypropan-2-yl)-2-azabicyclo2.2.2octane-2-carboxylate Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on tert-butyl 6-amino-6-(2-hydroxypropan-2-yl)-2-azabicyclo2.2.2octane-2-carboxylate
Introduction to Tert-butyl 6-amino-6-(2-hydroxypropan-2-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate (CAS No. 2171621-79-5)
Tert-butyl 6-amino-6-(2-hydroxypropan-2-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate, identified by its CAS number 2171621-79-5, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its intricate bicyclic structure and functional groups, has garnered attention for its potential applications in drug development and therapeutic interventions.
The compound's structure consists of a tert-butyl group attached to a carboxylate moiety, which is further linked to an amino group and a 2-hydroxypropan-2-yl side chain. This arrangement creates a highly versatile scaffold that can interact with biological targets in diverse ways. The presence of the azabicyclo[2.2.2]octane core imparts unique steric and electronic properties, making it a valuable candidate for designing novel pharmacological agents.
In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with neurological disorders, inflammation, and metabolic diseases. The 6-amino-6-(2-hydroxypropan-2-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate scaffold has shown promise in preliminary studies as a potential lead compound for such applications. Its ability to engage with specific enzymes and receptors has been explored in both in vitro and in vivo models, providing insights into its pharmacological profile.
One of the most compelling aspects of this compound is its potential to serve as a precursor for more complex derivatives. By modifying the functional groups or introducing additional substituents, researchers can tailor the molecule to achieve desired pharmacokinetic and pharmacodynamic properties. This flexibility is particularly valuable in drug discovery, where the optimization of lead compounds is crucial for developing effective therapeutics.
Recent studies have highlighted the compound's interaction with enzymes involved in the metabolism of xenobiotics and endogenous substrates. The tert-butyl group, in particular, has been found to influence the solubility and metabolic stability of the molecule, making it an attractive candidate for further investigation. Additionally, the 2-hydroxypropan-2-yl side chain contributes to its ability to form hydrogen bonds with biological targets, enhancing its binding affinity.
The azabicyclo[2.2.2]octane core is known for its ability to mimic natural amino acid residues, which can be leveraged to design molecules that interact with protein targets in a highly specific manner. This property makes it particularly interesting for applications in targeted drug delivery systems and personalized medicine. Researchers are exploring its potential as a component in peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability.
In addition to its pharmacological potential, the tert-butyl 6-amino-6-(2-hydroxypropan-2-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate has shown promise in material science applications. Its unique structural features make it suitable for use as a building block in the synthesis of polymers and other advanced materials. These materials could find applications in biodegradable plastics, coatings, and other industrial products where chemical stability and biocompatibility are essential.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision. Techniques such as solid-phase synthesis and flow chemistry have been particularly useful in streamlining the production process.
The regulatory landscape for new chemical entities like this one is stringent but well-established, ensuring that they meet rigorous safety and efficacy standards before being approved for clinical use. Researchers must navigate through various stages of preclinical testing, clinical trials, and regulatory submissions to bring their compounds to market. However, the potential benefits outweigh these challenges, as evidenced by the increasing number of innovative drugs based on similar scaffolds.
In conclusion, Tert-butyl 6-amino-6-(2-hydroxypropan-2-yl)-2-azabicyclo[2.2.3]octane-carboxylate (CAS No.2171621-79-5) represents a promising area of research with significant implications for both pharmaceuticals and materials science. Its unique structural features and functional groups make it a versatile tool for drug discovery and material innovation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing scientific challenges.
2171621-79-5 (tert-butyl 6-amino-6-(2-hydroxypropan-2-yl)-2-azabicyclo2.2.2octane-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)